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Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine impurity that can potentially form in drug
products containing citalopram, a widely prescribed selective serotonin reuptake inhibitor
(SSRI).[1][2][3] Nitrosamine impurities are a class of compounds that are considered probable
human carcinogens, and their presence in pharmaceuticals is a significant concern for
regulatory agencies and manufacturers.[4][5][6] Therefore, robust and sensitive analytical
methods are required to monitor and control the levels of N-nitroso-desmethyl-citalopram in
citalopram drug stability studies to ensure patient safety.[4][7]

This application note provides a detailed protocol for the monitoring of N-nitroso-desmethyl-
citalopram in drug stability studies using a highly sensitive Liquid Chromatography with
tandem mass spectrometry (LC-MS/MS) method.[1][3][7] The described methodology is crucial
for ensuring that citalopram-containing drug products meet the stringent regulatory
requirements for nitrosamine impurities.[5][8][9]

Chemical Information:
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Compound Chemical Name Molecular Formula  Molecular Weight

N-(3-(5-Cyano-1-(4-

fluorophenyl)-1,3-

dihydroisobenzofuran- C19H18FN302 339.37 g/mol
1-yh)propyl)-N-

methylnitrous amide

N-nitroso-desmethyl-

citalopram

Regulatory Context

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA) have established strict guidelines for the control of nitrosamine
impurities in human drugs.[5][8] For N-nitroso-desmethyl-citalopram, a nitrosamine drug
substance-related impurity (NDSRI), the acceptable intake (Al) limit has been determined to be
26.5 ng/day, placing it in carcinogenic potency category 1.[1][7] This low limit necessitates the
use of highly sensitive analytical techniques to ensure compliance.[4][7]

Experimental Workflow

The overall workflow for monitoring N-nitroso-desmethyl-citalopram in drug stability studies
involves sample preparation, LC-MS/MS analysis, data processing, and result reporting. A
visual representation of this workflow is provided below.

Sample Preparation LC-MS/MS Analysis Data Processing & Reporting

Click to download full resolution via product page
Figure 1: Experimental workflow for N-nitroso-desmethyl-citalopram monitoring.

Experimental Protocols
Materials and Reagents

» N-nitroso-desmethyl-citalopram reference standard
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o Citalopram drug substance and drug product for stability studies
o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

e Ammonium formate (LC-MS grade)

e Water (deionized, 18 MQ-cm)

0.22 um syringe filters (PVDF or equivalent)

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass
spectrometer (LC-MS/MS) is required. The system should be capable of performing Multiple
Reaction Monitoring (MRM) for sensitive and selective quantification.

Preparation of Solutions

o Standard Stock Solution (1000 ng/mL): Accurately weigh and dissolve an appropriate
amount of N-nitroso-desmethyl-citalopram reference standard in methanol to obtain a
concentration of 1000 ng/mL.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with a suitable diluent (e.g., 50:50 acetonitrile:water) to create a
calibration curve covering the expected range of the impurity. A typical range would be 0.1
ng/mL to 10 ng/mL.

e Sample Preparation:

o For tablet dosage forms, accurately weigh and crush a representative number of tablets to
obtain a fine powder.

o Accurately weigh a portion of the powdered tablets or measure a volume of the liquid
formulation equivalent to a single dose of citalopram.
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o Dissolve the sample in a known volume of diluent to achieve a target concentration of the
active pharmaceutical ingredient (API).

o Sonicate for 15-20 minutes to ensure complete dissolution.

o Filter the solution through a 0.22 um syringe filter prior to injection into the LC-MS/MS
system.

LC-MS/MS Method

A highly sensitive and selective LC-MS/MS method is crucial for the quantification of N-nitroso-
desmethyl-citalopram at trace levels.[3][7]

Table 1: Liquid Chromatography Parameters

Parameter Condition

Poroshell StableBond-C18 (or equivalent), 150 x
Column

4.6 mm, 2.7 um

Mobile Phase A 50 mM Formic acid in water

Mobile Phase B Acetonitrile

Gradient Isocratic (50:50 v/v) or a suitable gradient
program

Flow Rate 0.5 mL/min

Column Temperature 30°C

Injection Volume 10 uL

Table 2: Mass Spectrometry Parameters
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Parameter

Condition

lonization Mode

Electrospray lonization (ESI), Positive

MRM Transitions

Quantifier: m/z 340.1 -> 291.1 Qualifier 1: m/z
340.1 -> 138.0 Qualifier 2: m/z 340.1 -> 263.1

Dwell Time

100 ms

Collision Energy

Optimized for each transition

Gas Temperatures

Optimized for the specific instrument

Data Presentation and Analysis

The concentration of N-nitroso-desmethyl-citalopram in the samples is determined by

comparing the peak area of the analyte to the calibration curve generated from the working

standard solutions. The results should be reported in nanograms per day (ng/day) to directly

compare with the acceptable intake limit.

Table 3: Example Stability Study Data for N-nitroso-desmethyl-citalopram

N-nitroso- N-nitroso-
. . _ ] desmethyl- desmethyl-

Stability Condition Time Point ] .
citalopram citalopram
(ngltablet) (ng/day)*

25°C / 60% RH Initial <LOQ <LOQ

3 Months <LOQ <LOQ

6 Months 15 15

12 Months 2.8 2.8

40°C / 75% RH Initial <LOQ <LOQ

1 Month 3.2 3.2

3 Months 8.5 8.5

6 Months 15.1 15.1
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*Assuming a maximum daily dose of one tablet. LOQ: Limit of Quantitation

Formation Pathway and Mitigation

N-nitroso-desmethyl-citalopram is formed from the reaction of the secondary amine in the
desmethylcitalopram impurity with a nitrosating agent.[2] Desmethylcitalopram is a known
metabolite and impurity of citalopram. The nitrosating agent can be introduced through various
sources, including raw materials, excipients, and manufacturing processes.

Desmethylcitalopram (Secondary Amine)

|— Nitrosation Reaction ———>| N-nitroso-desmethyl-citalopram

Nitrosating Agent (e.g., Nitrites) |

Click to download full resolution via product page

Figure 2: Formation pathway of N-nitroso-desmethyl-citalopram.

To mitigate the formation of this impurity, it is essential to:
e Control the levels of desmethylcitalopram in the citalopram drug substance.

o Carefully select and test raw materials and excipients for the presence of nitrites and other
nitrosating agents.

o Optimize manufacturing process parameters to avoid conditions that favor nitrosation (e.g.,
acidic pH, high temperatures).

Conclusion

This application note provides a comprehensive protocol for the monitoring of N-nitroso-
desmethyl-citalopram in drug stability studies. The use of a validated, highly sensitive LC-
MS/MS method is critical for ensuring that citalopram drug products comply with the stringent
regulatory limits for nitrosamine impurities. By implementing this protocol, pharmaceutical
manufacturers can effectively monitor and control the levels of this potential carcinogen,
thereby ensuring the safety and quality of their products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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